Cas no 1017423-32-3 (5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017423-32-3
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• CID: 4567410
• Update Time: 2025-06-08

5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic Acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(4-fluorophenyl)-
• 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H10FN3O2/c13-8-3-5-9(6-4-8)16-11(7-1-2-7)10(12(17)18)14-15-16/h3-7H,1-2H2,(H,17,18)
• InChI Key： OLTNYLZYMCYMCR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(C2CC2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 247.075705g/mol
• Monoisotopic Mass: 247.075705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.22g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017423-32-3)

5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1017423-32-3, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring, which is a common motif in bioactive molecules due to its ability to engage in hydrogen bonding and interact with biological targets. The presence of a cyclopropyl side chain and a 4-fluorophenyl group introduces additional functional diversity, making this molecule a promising candidate for further exploration in drug discovery.

The 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid structure combines the favorable properties of triazole derivatives with the electronic and steric influences of the substituents. The fluorine atom in the 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution is frequently employed in pharmaceuticals to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. This feature positions the compound as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new triazole-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid derivative has been studied for its potential in modulating various biological pathways. Notably, its ability to interact with enzymes and receptors has been explored in the context of developing treatments for neurological disorders and chronic inflammatory diseases.

One of the most compelling aspects of this compound is its structural versatility. The cyclopropyl group contributes to steric hindrance, which can be leveraged to optimize binding interactions with target proteins. Simultaneously, the triazole ring provides a hydrogen bond acceptor site, crucial for stabilizing interactions within biological systems. This combination makes 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid an intriguing candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques have been used to predict potential binding modes of 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid with various protein targets. These studies have highlighted its potential as an inhibitor of enzymes involved in disease pathways such as kinases and proteases. For instance, preliminary computational models suggest that this compound may disrupt aberrant signaling pathways associated with cancer cell proliferation.

Experimental validation of these computational findings has been conducted through high-throughput screening (HTS) campaigns. These efforts have identified derivatives of 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid that exhibit enhanced potency against specific biological targets. Such findings underscore the importance of leveraging both computational and experimental approaches in optimizing lead compounds for drug development.

The synthesis of 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid represents another area of active investigation. Multi-step synthetic routes have been developed that incorporate modern methodologies such as transition-metal catalysis and cross-coupling reactions to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In conclusion, 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017423-32-3) stands out as a promising pharmacological entity due to its unique structural features and demonstrated biological potential. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of biological mechanisms evolves, 5-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid may play a pivotal role in the development of next-generation therapeutics.